Cas no 97938-23-3 (Ac1l44cw)

Ac1l44cw structure
Ac1l44cw structure
Product Name:Ac1l44cw
CAS No:97938-23-3
MF:C50H70O15
MW:911.081817150116
CID:1989596
PubChem ID:179000
Update Time:2025-04-21

Ac1l44cw Chemical and Physical Properties

Names and Identifiers

    • AC1L44CW
    • BREVETOXIN 6 (PBTX-6)
    • 97938-23-3
    • Brevetoxin B, 27,28-epoxy-27,28-dihydro-
    • Brevetoxin PbTx 6
    • Ptychodiscus brevis toxin 6
    • GB 6
    • Ac1l44cw
    • Inchi: 1S/C50H70O15/c1-23(22-51)11-26-14-35(52)50(8)39(54-26)16-29-30(62-50)15-31-44(59-29)45-34(60-45)20-48(6)40(57-31)21-49(7)38(63-48)18-37-46(4,65-49)10-9-27-42(61-37)24(2)12-28-33(55-27)19-47(5)36(56-28)17-32-43(64-47)25(3)13-41(53)58-32/h13,22,24,26-40,42-45,52H,1,9-12,14-21H2,2-8H3
    • InChI Key: XXPMBLWPRXRSBN-UHFFFAOYSA-N
    • SMILES: O1C2CC3C(C)(CCC4C(C(C)CC5C(CC6(C)C(CC7C(C(C)=CC(=O)O7)O6)O5)O4)O3)OC2(C)CC2C1(C)CC1C(C3C(CC4C(CC5C(C)(C(CC(CC(=C)C=O)O5)O)O4)O3)O2)O1

Computed Properties

  • Exact Mass: 910.471
  • Monoisotopic Mass: 910.471
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 65
  • Rotatable Bond Count: 3
  • Complexity: 1980
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 25
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 168A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.215
  • Refractive Index: 1.525
  • PSA: 168.43000
  • LogP: 4.68330
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